Cas no 879275-77-1 (benzyl N-[(3R)-pyrrolidin-3-yl]carbamate)

benzyl N-[(3R)-pyrrolidin-3-yl]carbamate structure
879275-77-1 structure
Product Name:benzyl N-[(3R)-pyrrolidin-3-yl]carbamate
CAS No:879275-77-1
MF:C12H16N2O2
MW:220.267642974854
MDL:MFCD04115316
CID:710193
Update Time:2024-10-26

benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-(3R)-3-pyrrolidinyl-, phenylmethyl ester
    • (R)-3-N-Cbz-Aminopyrrolidine
    • (R)-3-(Cbz-amino)pyrrolidine
    • C12H16N2O2
    • benzyl N-[(3R)-pyrrolidin-3-yl]carbamate
    • Carbamic acid, (3R)-3-pyrrolidinyl-, phenylmethyl ester (9CI)
    • Phenylmethyl N-(3R)-3-pyrrolidinylcarbamate (ACI)
    • (R)-Benzyl N-(pyrrolidin-3-yl)carbamate
    • (R)-Benzyl pyrrolidin-3-ylcarbamate
    • MDL: MFCD04115316
    • Inchi: 1S/C12H16N2O2/c15-12(14-11-6-7-13-8-11)16-9-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,14,15)/t11-/m1/s1
    • InChI Key: DSOICHFMGRBFCM-LLVKDONJSA-N
    • SMILES: N([C@H]1CNCC1)C(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 220.12100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.2

Experimental Properties

  • Boiling Point: 382.5°C at 760 mmHg
  • PSA: 50.36000
  • LogP: 1.99440

benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Security Information

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benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Production Method

benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Related Literature

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